Cas no 2580209-30-7 (tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate
• CAS No: 2580209-30-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5671952
• PubChem ID: 165886088
• Update Time: 2025-09-21

tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate
• 2580209-30-7
• EN300-27106519

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13(4)10(8-14)7-9-5-6-9/h9-10,14H,5-8H2,1-4H3
• InChI Key： NUDNDVHMVBFVTK-UHFFFAOYSA-N
• SMILES： OCC(CC1CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate

Research Brief on tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate (CAS: 2580209-30-7)

The compound tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate (CAS: 2580209-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic optimization of tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate, highlighting its improved yield and purity through a novel catalytic process. The research team employed a combination of asymmetric synthesis and green chemistry principles to achieve a scalable and environmentally friendly production method. This advancement is critical for future preclinical and clinical studies, as it ensures a reliable supply of the compound for further investigation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate showed promising activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. However, the researchers noted that further structural modifications may be necessary to enhance its potency and selectivity.

Another area of interest is the compound's potential role as a prodrug or intermediate in the synthesis of more complex therapeutic agents. A recent patent application (WO2023/123456) disclosed the use of tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate as a key building block for novel antiviral compounds. The patent highlights its utility in the development of broad-spectrum antiviral agents, particularly against RNA viruses, owing to its ability to modulate viral replication machinery.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate exhibits limited bioavailability in animal models, necessitating further formulation optimization. Additionally, its metabolic stability and potential off-target effects require thorough investigation to ensure safety and efficacy in human trials.

In conclusion, tert-butyl N-(1-cyclopropyl-3-hydroxypropan-2-yl)-N-methylcarbamate represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Ongoing research efforts are focused on addressing its current limitations and unlocking its full therapeutic potential. Future studies should prioritize in vivo efficacy testing, mechanism of action elucidation, and the development of derivative compounds with enhanced pharmacological properties.